Cas no 1252906-94-7 (N-[(2,5-dimethoxyphenyl)methyl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide)

• Product Name: N-[(2,5-dimethoxyphenyl)methyl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide
• CAS No: 1252906-94-7
• MF: C₂₁H₂₄N₂O₅
• MW: 384.425665855408
• CID: 5472825
• Update Time: 2025-10-10

N-[(2,5-dimethoxyphenyl)methyl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2,5-dimethoxyphenyl)methyl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide

• Inchi： 1S/C21H24N2O5/c1-26-17-6-4-16(5-7-17)23-13-15(11-20(23)24)21(25)22-12-14-10-18(27-2)8-9-19(14)28-3/h4-10,15H,11-13H2,1-3H3,(H,22,25)
• InChI Key： VJXDVZQHOKGCFP-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C=C2)C(=O)CC(C(NCC2=CC(OC)=CC=C2OC)=O)C1

Additional information on N-[(2,5-dimethoxyphenyl)methyl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide

N-[(2,5-Dimethoxyphenyl)methyl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide: A Comprehensive Overview

The compound N-[(2,5-dimethoxyphenyl)methyl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide (CAS No. 1252906-94-7) is a complex organic molecule with significant potential in the field of pharmacology and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities, which have been extensively studied in recent years.

N-[(2,5-Dimethoxyphenyl)methyl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide belongs to the class of pyrrolidine derivatives, which are known for their versatility in medicinal chemistry. The molecule consists of a pyrrolidine ring substituted with a carboxamide group at position 3 and a methoxy-substituted phenyl group at position 1. Additionally, the compound features a (2,5-dimethoxyphenyl)methyl group attached to the nitrogen atom of the pyrrolidine ring. This intricate structure contributes to its diverse pharmacological properties.

Recent studies have highlighted the potential of N-[(2,5-dimethoxyphenyl)methyl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide as a candidate for treating various diseases, including neurodegenerative disorders and cancer. For instance, research has demonstrated its ability to modulate key enzymes and signaling pathways involved in these conditions. The compound's methoxy groups play a crucial role in enhancing its bioavailability and stability, making it an attractive option for further development.

The synthesis of N-[(2,5-dimethoxyphenyl)methyl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide involves a multi-step process that combines advanced organic chemistry techniques. The use of protecting groups and selective substitution reactions ensures the precise construction of the molecule's complex architecture. This synthetic methodology has been optimized to improve yield and purity, facilitating large-scale production for preclinical studies.

In terms of pharmacokinetics, N-[(2,5-dimethoxyphenyl)methyl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide exhibits favorable absorption and distribution properties in preclinical models. Its ability to cross the blood-brain barrier makes it particularly relevant for central nervous system disorders. Additionally, studies have shown that the compound undergoes minimal metabolism in vitro, suggesting a low risk of drug-drug interactions.

The biological activity of N-[(2,5-dimethoxyphenyl)methyl]-1-(4-methoxyphenyl)-5 oxopyrrolidine 3 carboxamide has been extensively evaluated using various assays. For example, it has demonstrated potent inhibitory effects on enzymes such as histone deacetylases (HDACs) and kinase targets associated with cancer progression. These findings underscore its potential as a therapeutic agent in oncology.

Furthermore, recent research has explored the safety profile of N [(2 5 dimethoxy phen yl) methyl] 1 (4 meth oxy phen yl) 5 oxo py rro lidi ne 3 car box amide in animal models. Results indicate that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in acute and chronic toxicity studies.

In conclusion, N [(2 5 dim eth oxy phen yl) methyl] 1 (4 meth oxy phen yl) 5 oxo py rro lidi ne 3 car box amide (CAS No 1252906 94 7) represents a promising candidate for drug development due to its unique structure, favorable pharmacokinetic properties, and potent biological activity.